Cas no 619-04-5 (3,4-Dimethylbenzoic acid)

• Product name: 3,4-Dimethylbenzoic acid
• CAS No: 619-04-5
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD00002524
• CID: 39010
• PubChem ID: 12073

3,4-Dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethylbenzoic acid
• 1-Carboxy-3,4-dimethylbenzene
• 3,4-diMeC6H4COOH
• 3,4-dimethylbenzene carboxylic acid
• 3,4-Dimethyl-benzoesaeure
• 3,4-DiMethyl-Benzoic Acid
• asym.-o-Xylylic acid
• asyM-o-Xylylic acid
• Benzoic acid,3,4-dimethyl
• EINECS 210-576-7
• o-Xylene-4-carboxylic Acid
• Paraxy lylic acid
• p-Xylylic acid
• unsyM-o-Xylylic acid
• Benzoic acid, 3,4-dimethyl-
• Z2TCZ088AV
• OPVAJFQBSDUNQA-UHFFFAOYSA-N
• 3,4-Dimethylbenzoicacid
• PubChem14893
• 3,4-dimethyl benzoic acid
• 3, 4 dimethyl benzoic acid
• Benzoic acid,3,4-dimethyl-
• PAR
• Paraxylic Acid
• AM10821
• SCHEMBL310259
• 4-09-00-01803 (Beilstein Handbook Reference)
• SY001153
• FT-0614372
• UNII-Z2TCZ088AV
• NS00015549
• Z104477078
• DTXSID5060693
• 3,4-Dimethylbenzoic acid, 98%
• CHEBI:64818
• PD158345
• AC-8956
• AE-562/40207816
• W-105082
• EN300-20154
• AB01331517-02
• HY-W017434
• 619-04-5
• F3098-0374
• BRN 0907267
• OPVAJFQBSDUNQA-UHFFFAOYSA-
• NCGC00338539-01
• InChI=1/C9H10O2/c1-6-3-4-8(9(10)11)5-7(6)2/h3-5H,1-2H3,(H,10,11)
• DS-1853
• MFCD00002524
• Q27133457
• D1439
• CS-W018150
• AKOS000120463
• FS-2351
• DTXCID2043165
• STL169575
• 210-576-7
• FD54829

• MDL： MFCD00002524
• Inchi： 1S/C9H10O2/c1-6-3-4-8(9(10)11)5-7(6)2/h3-5H,1-2H3,(H,10,11)
• InChI Key： OPVAJFQBSDUNQA-UHFFFAOYSA-N
• SMILES： O([H])C(C1C([H])=C([H])C(C([H])([H])[H])=C(C([H])([H])[H])C=1[H])=O
• BRN： 0907267

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 37.3
• XLogP3: 2.7

Experimental Properties

• Color/Form: Off white powder.
• Density: 1.0937 (estimate)
• Melting Point: 165.0 to 169.0 deg-C
• Boiling Point: 294.6°C at 760 mmHg
• Refractive Index: 1.5188 (estimate)
• PSA: 37.30000
• LogP: 2.00160
• Solubility: Insoluble in water.

3,4-Dimethylbenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S22-S24/25-S37/39-S26
• RTECS：DG8734020
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39
• TSCA：Yes

3,4-Dimethylbenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3,4-Dimethylbenzoic acid

3,4-Dimethylbenzoic Acid (CAS No. 619-04-5): A Comprehensive Overview

3,4-Dimethylbenzoic acid, also known by its CAS number 619-04-5, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound belongs to the family of benzoic acids, characterized by the presence of a carboxylic acid group attached to a benzene ring. The 3,4-dimethyl substitution on the benzene ring imparts unique chemical properties, making it a valuable molecule for both academic research and industrial applications.

The molecular structure of 3,4-dimethylbenzoic acid consists of a benzene ring with two methyl groups located at the 3 and 4 positions, along with a carboxylic acid group at the 1 position. This arrangement not only influences its physical properties but also plays a crucial role in its reactivity. Recent studies have highlighted the importance of such substituted benzoic acids in synthesizing advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers. These materials are widely used in catalysis, gas storage, and sensing technologies due to their high surface area and tunable pore structures.

One of the most notable applications of 3,4-dimethylbenzoic acid is in the field of pharmaceuticals. Researchers have explored its potential as a precursor for synthesizing bioactive compounds with anti-inflammatory and antioxidant properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 3,4-dimethylbenzoic acid exhibit promising activity against inflammatory pathways, making them potential candidates for drug development.

In addition to its pharmaceutical applications, 3,4-dimethylbenzoic acid has found utility in the synthesis of advanced polymers. Its carboxylic acid group allows for easy functionalization, enabling the creation of polymeric materials with tailored mechanical and thermal properties. A recent breakthrough in polymer chemistry involves the use of 3,4-dimethylbenzoic acid as a building block for self-healing polymers. These materials can autonomously repair minor damages when exposed to heat or light, opening new possibilities in manufacturing and construction industries.

The synthesis of 3,4-dimethylbenzoic acid typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation followed by hydrolysis to introduce the carboxylic acid group. However, recent advancements have introduced more efficient methods using microwave-assisted synthesis or enzymatic catalysis. These methods not only improve yield but also reduce reaction time and environmental impact.

From an environmental standpoint, 3,4-dimethylbenzoic acid has been studied for its biodegradability and toxicity profiles. Research indicates that it exhibits low toxicity to aquatic organisms under standard test conditions. Furthermore, its biodegradation pathways have been characterized using microbial consortia, providing insights into its environmental fate and potential for sustainable use.

In conclusion, 3,4-dimethylbenzoic acid (CAS No. 619-04-5) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and improve synthesis methods, the significance of this compound in modern chemistry is expected to grow further.